7-Fluoro-1,2,3,4-tetrahydroquinolin-4-amine
Description
7-Fluoro-1,2,3,4-tetrahydroquinolin-4-amine is a chemical compound with the molecular formula C9H11FN2 . It has a molecular weight of 166.2 . The compound is typically stored at a temperature of 4°C . It is available in powder form .
Molecular Structure Analysis
The InChI code for 7-Fluoro-1,2,3,4-tetrahydroquinolin-4-amine is1S/C9H11FN2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5,8,12H,3-4,11H2 . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds. Physical And Chemical Properties Analysis
7-Fluoro-1,2,3,4-tetrahydroquinolin-4-amine is a powder that is stored at a temperature of 4°C . It has a molecular weight of 166.2 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the retrieved data.Scientific Research Applications
Synthesis of Fluorinated Quinolines
Fluorinated quinolines, including 7-Fluoro-1,2,3,4-tetrahydroquinolin-4-amine, are synthesized using a variety of methods. These include cyclization and cycloaddition reactions, displacements of halogen atoms or the diaza group, and direct fluorinations .
Functionalization of Polyfluorinated Quinolines
Polyfluorinated quinolines, such as 7-Fluoro-1,2,3,4-tetrahydroquinolin-4-amine, can be functionalized using novel approaches. These include nucleophilic displacement of fluorine atoms, cross-coupling reactions, and synthesis on the basis of organometallic compounds .
Biological Activity
Fluorinated quinolines, including 7-Fluoro-1,2,3,4-tetrahydroquinolin-4-amine, exhibit remarkable biological activity. They are known to inhibit various enzymes, exhibiting antibacterial, antineoplastic, and antiviral activities .
Drug Design
This compound is utilized in proteomics research due to its unique molecular structure that can interact with various proteins. It’s often used in the study of drug-protein interactions and can help in the design of new drugs with better efficacy and reduced side effects.
Synthesis of Related Heterocycles
The 7-Fluoro-1,2,3,4-tetrahydroquinolin-4-amine is used in the synthesis of related four-membered to seven-membered heterocycles, most of which show unique biological activities .
Domino Reactions
The compound is used in domino reactions, also known as tandem or cascade reactions. These methods enable chemists to perform complex synthetic conversions with high efficiency using simple starting materials, often via a biomimetic pathway .
properties
IUPAC Name |
7-fluoro-1,2,3,4-tetrahydroquinolin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-2,5,8,12H,3-4,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDIIIYWBLXIJNO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C(C1N)C=CC(=C2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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